Cas no 1262409-84-6 (3-{2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindol-5-yl}propanoic acid)

• Product Name: 3-{2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindol-5-yl}propanoic acid
• CAS No: 1262409-84-6
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6847591
• PubChem ID: 165987055
• Update Time: 2025-05-26

3-{2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindol-5-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindol-5-yl}propanoic acid
• EN300-24292538
• 1262409-84-6

• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(20)17-9-12-6-4-11(5-7-14(18)19)8-13(12)10-17/h4,6,8H,5,7,9-10H2,1-3H3,(H,18,19)
• InChI Key： LWVDXCBSYQEFLY-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(CCC(=O)O)=CC=2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.14705815Da
• Monoisotopic Mass: 291.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindol-5-yl}propanoic acid

Comprehensive Overview of 3-{2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindol-5-yl}propanoic acid (CAS No. 1262409-84-6)

3-{2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindol-5-yl}propanoic acid (CAS No. 1262409-84-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of isoindoline derivatives, which are increasingly recognized for their role in drug discovery and development. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a propanoic acid moiety makes it a versatile intermediate for constructing complex molecules, particularly in peptidomimetics and small-molecule therapeutics.

In recent years, the demand for Boc-protected intermediates like 3-{2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindol-5-yl}propanoic acid has surged due to their stability and compatibility with solid-phase peptide synthesis (SPPS). Researchers frequently search for "Boc-protected amino acid derivatives" or "isoindoline-based building blocks" to address challenges in medicinal chemistry, such as improving drug bioavailability or targeting specific enzymes. This compound’s unique structure also aligns with trends in "fragment-based drug design" and "scaffold hopping," techniques gaining traction in AI-driven drug discovery platforms.

The synthesis of CAS No. 1262409-84-6 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and carboxylation, which are topics of high interest in academic and industrial laboratories. Its propanoic acid tail enables further functionalization, making it valuable for creating "linker molecules" in bioconjugation or "PROTACs (proteolysis-targeting chimeras)," a hot topic in targeted protein degradation therapies. Users often query "how to modify isoindoline cores" or "applications of Boc-group in drug design," reflecting its relevance in modern research.

From an analytical perspective, 3-{2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindol-5-yl}propanoic acid is characterized by techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure compliance with stringent quality standards required for pharmaceutical intermediates. Discussions around "QC strategies for heterocyclic compounds" or "spectroscopic data interpretation" frequently intersect with this compound’s characterization, highlighting its technical significance.

Beyond pharmaceuticals, CAS No. 1262409-84-6 finds niche applications in material science, particularly in designing photoactive polymers or metal-organic frameworks (MOFs). Its aromatic core and flexible side chain contribute to tunable electronic properties, a feature explored in "organic electronics" research. Sustainability-focused queries like "green synthesis of isoindoline derivatives" or "biodegradable linker chemistries" further underscore its interdisciplinary appeal.

In summary, 3-{2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindol-5-yl}propanoic acid represents a critical tool for researchers navigating the intersection of synthetic chemistry and life sciences. Its adaptability to emerging trends—such as "AI-aided molecular optimization" and "precision therapeutics"—ensures continued relevance in both literature and laboratory workflows.